Cas no 139363-33-0 (7-Benzoxazolemethanol, 2-(4-chlorophenyl)-)

• Product Name: 7-Benzoxazolemethanol, 2-(4-chlorophenyl)-
• CAS No: 139363-33-0
• MF: C₁₄H₁₀ClNO₂
• MW: 259.687702655792
• CID: 1268133
• PubChem ID: 76851589
• Update Time: 2025-04-20

7-Benzoxazolemethanol, 2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Benzoxazolemethanol, 2-(4-chlorophenyl)-
• 139363-33-0
• 7-benzoxazolemethanol,2-(4-chlorophenyl)-

• Inchi： 1S/C14H10ClNO2/c15-11-6-4-9(5-7-11)14-16-12-3-1-2-10(8-17)13(12)18-14/h1-7,17H,8H2
• InChI Key： MDVXVCVRMDBGNH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC2=CC=CC(CO)=C2O1

Computed Properties

• Exact Mass: 259.0401
• Monoisotopic Mass: 259.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26